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Compound of Interest

Compound Name: AC-4-130

Cat. No.: B15611176 Get Quote

Technical Support Center: AC-4-130
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of AC-4-130,

a potent STAT5 SH2 domain inhibitor. Detailed troubleshooting guides and frequently asked

questions (FAQs) are presented in a question-and-answer format to address specific issues

that may be encountered during experiments.

Stability and Storage Conditions
Proper storage and handling of AC-4-130 are crucial for maintaining its stability and ensuring

reliable experimental outcomes.

Storage of Solid Compound:

Condition Duration Notes

-20°C 3 years
Recommended for long-term

storage.

4°C 2 years
Suitable for shorter-term

storage.

Room Temperature A few days
Stable during ordinary shipping

and time spent in Customs.[1]

Storage of Stock Solutions:
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Storage Temperature Duration Recommended Solvents

-80°C 6 months DMSO

-20°C 1 month DMSO

Key Recommendations:

For long-term storage, the lyophilized powder should be kept at -20°C and desiccated.[2]

Stock solutions should be aliquoted to avoid multiple freeze-thaw cycles.[2]

For in vivo experiments, it is recommended to prepare the working solution fresh on the

same day of use.

Solubility
AC-4-130 is soluble in various organic solvents. The following table summarizes its solubility in

commonly used solvents.

Solvent Solubility

DMSO ≥ 2.5 mg/mL (3.33 mM)

For in vivo studies, a formulation in 10% DMSO and 90% corn oil can be prepared, resulting in

a clear solution.[1]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AC-4-130?

A1: AC-4-130 is a potent and selective inhibitor of the Signal Transducer and Activator of

Transcription 5 (STAT5) protein. It directly binds to the SH2 domain of STAT5, which is crucial

for its activation.[3][4] This binding disrupts the dimerization, nuclear translocation, and

subsequent DNA binding of STAT5, thereby inhibiting the transcription of its target genes.[3][4]

This ultimately leads to cell cycle arrest and apoptosis in cancer cells where the STAT5

pathway is aberrantly activated, such as in certain types of acute myeloid leukemia (AML).[3][4]
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Q2: How should I prepare a stock solution of AC-4-130?

A2: To prepare a stock solution, dissolve the solid AC-4-130 in anhydrous DMSO. For example,

to make a 10 mM stock solution, dissolve 7.51 mg of AC-4-130 (Molecular Weight: 751.2 g/mol

) in 1 mL of DMSO. Ensure the compound is completely dissolved by vortexing. If precipitation

is observed, gentle heating and/or sonication can be used to aid dissolution.

Q3: What are the recommended working concentrations for in vitro experiments?

A3: The effective concentration of AC-4-130 can vary depending on the cell line and the

duration of treatment. In various AML cell lines, concentrations ranging from 0.1 µM to 100 µM

have been used for treatment durations of up to 72 hours to induce apoptosis.[4] It is

recommended to perform a dose-response experiment to determine the optimal concentration

for your specific cell line and experimental setup.

Experimental Protocols
Cell Viability Assay
This protocol describes a general method for assessing the effect of AC-4-130 on the viability

of cancer cell lines.

Materials:

AC-4-130 stock solution (e.g., 10 mM in DMSO)

Cancer cell line of interest (e.g., MV4-11, MOLM-13)

Complete cell culture medium

96-well plates

Cell viability reagent (e.g., MTT, CellTiter-Glo®)

Plate reader

Procedure:
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Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach

overnight.

Prepare serial dilutions of AC-4-130 in complete cell culture medium from the stock solution.

Include a vehicle control (DMSO) at the same final concentration as in the highest AC-4-130
treatment.

Remove the old medium from the wells and add the medium containing the different

concentrations of AC-4-130 or vehicle control.

Incubate the plate for the desired treatment duration (e.g., 72 hours).

Add the cell viability reagent to each well according to the manufacturer's instructions.

Incubate for the recommended time.

Measure the absorbance or luminescence using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control.

Western Blot for Phospho-STAT5 (pY-STAT5)
This protocol outlines the steps to detect the inhibition of STAT5 phosphorylation by AC-4-130.

Materials:

AC-4-130 stock solution

Cell line with activated STAT5

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels and running buffer

PVDF membrane

Transfer buffer
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Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-pY-STAT5 and anti-total-STAT5

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Treat cells with the desired concentrations of AC-4-130 or vehicle control for the specified

time (e.g., 24 hours).

Harvest and lyse the cells in lysis buffer.

Determine the protein concentration of the lysates.

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against pY-STAT5 overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

To normalize for protein loading, strip the membrane and re-probe with an antibody against

total STAT5 or a housekeeping protein like GAPDH or β-actin.

Troubleshooting Guide
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Issue Possible Cause(s) Suggested Solution(s)

Compound Precipitation in

Media

The concentration of AC-4-130

exceeds its solubility in the

aqueous cell culture medium.

The final DMSO concentration

is too low to maintain solubility.

Prepare a more concentrated

stock solution in DMSO and

use a smaller volume to

achieve the final desired

concentration. Ensure the final

DMSO concentration in the

media does not exceed a non-

toxic level for your cells

(typically <0.5%). Pre-warm

the media before adding the

compound.

Inconsistent or No Inhibition of

pY-STAT5

The compound has degraded

due to improper storage or

multiple freeze-thaw cycles.

The treatment time is not

optimal for observing the

effect. The cell line does not

have constitutively active

STAT5, or the pathway is not

sensitive to this inhibitor.

Always use freshly prepared

dilutions from a properly stored

stock solution. Perform a time-

course experiment to

determine the optimal

treatment duration. Confirm the

activation status of STAT5 in

your cell line using a positive

control (e.g., cytokine

stimulation) and a sensitive pY-

STAT5 antibody.

High Background in Western

Blots

Insufficient blocking of the

membrane. The primary or

secondary antibody

concentration is too high.

Inadequate washing.

Increase the blocking time or

try a different blocking agent

(e.g., non-fat dry milk).

Optimize the antibody

concentrations by performing a

titration. Increase the number

and duration of washes.

Off-Target Effects or Cellular

Toxicity

The concentration of AC-4-130

is too high, leading to non-

specific effects. The solvent

(DMSO) concentration is toxic

to the cells.

Perform a dose-response

curve to identify the lowest

effective concentration that

inhibits STAT5 without causing

general toxicity. Ensure the
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final DMSO concentration is

within the tolerated range for

your cell line and include a

vehicle-only control.
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Caption: AC-4-130 inhibits the STAT5 signaling pathway.
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Caption: A typical experimental workflow using AC-4-130.
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Caption: A logical approach to troubleshooting experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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